Cas no 2229287-30-1 (1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229287-30-1
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 6024163
• PubChem ID: 165833595
• Update Time: 2025-06-09

1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1972147
• 2229287-30-1
• 1-[2-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14F2O3/c1-12(2)7-13(12,10(16)17)8-5-3-4-6-9(8)18-11(14)15/h3-6,11H,7H2,1-2H3,(H,16,17)
• InChI Key： QNUVGTCJZUWBMN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 256.09110063g/mol
• Monoisotopic Mass: 256.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-2-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2229287-30-1)

1-2-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229287-30-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethoxy group and a cyclopropane ring, making it a promising candidate for various therapeutic applications.

The difluoromethoxy group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The cyclopropane ring, on the other hand, introduces rigidity and conformational constraints, which can enhance the binding affinity and selectivity of the molecule to its target.

Recent studies have explored the potential of 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier, making it a viable candidate for targeting central nervous system (CNS) disorders. Additionally, its ability to modulate specific neurotransmitter systems has been investigated for potential use in conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of oncology, 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated promising antiproliferative effects against various cancer cell lines. Preclinical studies have indicated that this compound can induce apoptosis and inhibit cell cycle progression in cancer cells, suggesting its potential as a novel anticancer agent. Further research is underway to elucidate the molecular mechanisms underlying these effects and to evaluate its efficacy in animal models.

The synthesis of 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid involves several key steps, including the introduction of the difluoromethoxy group and the formation of the cyclopropane ring. Advanced synthetic methodologies have been developed to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies. These methodologies often involve transition-metal-catalyzed reactions and green chemistry principles to minimize environmental impact.

In terms of safety and toxicity, preliminary assessments have shown that 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid exhibits a favorable safety profile. However, comprehensive toxicological studies are ongoing to ensure its safety for human use. These studies include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The pharmacokinetic properties of 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid have also been extensively studied. Data from preclinical models suggest that this compound has good oral bioavailability and a favorable half-life, which are important factors for developing an effective drug formulation. Additionally, its low plasma protein binding and minimal metabolism by cytochrome P450 enzymes indicate that it may have a low potential for drug-drug interactions.

In conclusion, 1-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229287-30-1) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its potential as a novel therapeutic agent.